2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-cyclohexylacetamide

• IUPAC Name: 2-(1-benzylimidazol-2-yl)sulfanyl-N-cyclohexylacetamide
• InChI: InChI=1S/C18H23N3OS/c22-17(20-16-9-5-2-6-10-16)14-23-18-19-11-12-21(18)13-15-7-3-1-4-8-15/h1,3-4,7-8,11-12,16H,2,5-6,9-10,13-14H2,(H,20,22)
• InChI Key: ZGAFKODKTAZUCO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC=CN2CC3=CC=CC=C3
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-cyclohexylacetamide, also known as BZI, is a compound that has been extensively studied for its potential therapeutic applications. BZI belongs to the class of imidazole-derived compounds, which have been found to possess various biological activities.

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-cyclohexylacetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been found to modulate the activity of GABA receptors, which are important for the regulation of neuronal excitability and synaptic transmission. This compound has also been shown to inhibit the activity of voltage-gated calcium channels, which are involved in the regulation of intracellular calcium levels. This compound has also been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal models, this compound has been shown to have anxiolytic and anticonvulsant effects. This compound has also been found to have vasodilatory effects, which can be beneficial in the treatment of hypertension. This compound has also been shown to improve cardiac function in animal models of heart failure. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-cyclohexylacetamide in lab experiments include its well-characterized synthesis method, its ability to modulate various signaling pathways, and its potential therapeutic applications in various fields. The limitations of using this compound in lab experiments include its limited solubility in aqueous solutions, its potential toxicity, and the need for further studies to understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-cyclohexylacetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential therapeutic applications in other fields such as autoimmune diseases and metabolic disorders. Another direction is to develop more potent and selective analogs of this compound with improved pharmacological properties. Overall, the study of this compound has the potential to lead to the development of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-cyclohexylacetamide involves the reaction of 1-benzyl-1H-imidazole-2-thiol with N-cyclohexylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield the final product. The yield of this compound can be improved by optimizing the reaction conditions such as the reaction time, temperature, and concentration of the reactants.

Scientific Research Applications

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-cyclohexylacetamide has been studied for its potential therapeutic applications in various fields such as neuroscience, cardiovascular diseases, and cancer. In neuroscience, this compound has been found to modulate the activity of GABA receptors, which are important for the regulation of neuronal excitability and synaptic transmission. This compound has also been shown to have anxiolytic and anticonvulsant effects in animal models.
In cardiovascular diseases, this compound has been found to have vasodilatory effects, which can be beneficial in the treatment of hypertension. This compound has also been shown to improve cardiac function in animal models of heart failure.
In cancer, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. This compound has also been shown to enhance the efficacy of chemotherapy drugs in animal models of cancer.